Cas no 842123-72-2 (4-(3-Chloro-5-fluorophenyl)-1-buten-4-ol)

• Product Name: 4-(3-Chloro-5-fluorophenyl)-1-buten-4-ol
• CAS No: 842123-72-2
• MF: C₁₀H₁₀ClFO
• MW: 200.637205600739
• MDL: MFCD06201122
• CID: 4717360
• Update Time: 2025-10-22

4-(3-Chloro-5-fluorophenyl)-1-buten-4-ol Chemical and Physical Properties

Names and Identifiers

• 4-(3-Chloro-5-fluorophenyl)-1-buten-4-ol
• 1-(3-chloro-5-fluorophenyl)but-3-en-1-ol
• 1-(3-chloro-5-fluorophenyl)-3-buten-1-ol
• A843576
• 1-(3-chloranyl-5-fluoranyl-phenyl)but-3-en-1-ol

• MDL： MFCD06201122
• Inchi： 1S/C10H10ClFO/c1-2-3-10(13)7-4-8(11)6-9(12)5-7/h2,4-6,10,13H,1,3H2
• InChI Key： GKRNTGDDAXRCCA-UHFFFAOYSA-N
• SMILES： ClC1=CC(=CC(=C1)C(CC=C)O)F

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 13
• Rotatable Bond Count: 3
• Complexity: 174
• Topological Polar Surface Area: 20.2

4-(3-Chloro-5-fluorophenyl)-1-buten-4-ol Security Information

• Hazard Category Code： 36/37/38
• Safety Instruction： 26-36/37/39

Additional information on 4-(3-Chloro-5-fluorophenyl)-1-buten-4-ol

Comprehensive Overview of 4-(3-Chloro-5-fluorophenyl)-1-buten-4-ol (CAS No. 842123-72-2): Properties, Applications, and Industry Insights

The chemical compound 4-(3-Chloro-5-fluorophenyl)-1-buten-4-ol (CAS No. 842123-72-2) is a specialized organic molecule featuring a unique combination of a chloro-fluorophenyl group and a butenol backbone. This structure grants it distinct physicochemical properties, making it a subject of interest in pharmaceutical research, material science, and fine chemical synthesis. With the growing demand for halogenated intermediates and fluorinated building blocks, this compound has garnered attention for its potential in drug discovery and agrochemical development.

Recent trends in green chemistry and sustainable synthesis have spurred inquiries into the environmental footprint of halogenated compounds like 4-(3-Chloro-5-fluorophenyl)-1-buten-4-ol. Researchers are exploring catalytic methods to optimize its production, minimizing waste and energy consumption. Additionally, its role in high-value pharmaceutical intermediates aligns with the industry's shift toward precision medicine and targeted therapies, where structurally complex molecules are increasingly vital.

The compound's solubility, stability, and reactivity under varying conditions are frequently studied topics. Analytical techniques such as HPLC, NMR, and mass spectrometry are commonly employed to characterize its purity and degradation pathways. These studies are critical for ensuring reproducibility in applications like small-molecule drug development or functional material design, where consistency is paramount.

From a commercial perspective, CAS No. 842123-72-2 is often searched alongside terms like custom synthesis, bulk suppliers, and technical data sheets. Companies specializing in contract research and fine chemical manufacturing highlight its availability in varying scales, from milligram quantities for R&D to kilogram batches for industrial use. Regulatory compliance, particularly regarding REACH and GMP standards, is another key concern for potential buyers.

Innovative applications of 4-(3-Chloro-5-fluorophenyl)-1-buten-4-ol extend to catalysis and polymer chemistry. Its halogenated aromatic ring can serve as a ligand or modifier in metal-catalyzed reactions, while the hydroxyl group offers functionalization opportunities. Such versatility makes it a candidate for advanced material synthesis, including self-assembling monolayers and specialty coatings.

As the scientific community prioritizes structure-activity relationships (SAR), this compound's electronic effects and steric properties are under scrutiny. Computational chemistry tools, such as DFT calculations, help predict its behavior in complex systems, bridging gaps between theoretical models and experimental outcomes. These insights are invaluable for medicinal chemistry projects aiming to optimize bioactivity.

In summary, 4-(3-Chloro-5-fluorophenyl)-1-buten-4-ol (CAS No. 842123-72-2) represents a multifaceted tool for modern chemistry. Its relevance spans drug discovery, material innovation, and process optimization, reflecting broader industry shifts toward efficiency and sustainability. Ongoing research will likely uncover further applications, solidifying its role in next-generation chemical solutions.